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Compound of Interest

Compound Name: Z-Ser(Tos)-Ome

Cat. No.: B554270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and

preparation of Z-Ser(Tos)-OMe solutions. Z-Ser(Tos)-OMe, or N-α-Benzyloxycarbonyl-O-tosyl-

L-serine methyl ester, is a crucial protected amino acid derivative frequently utilized in peptide

synthesis. Its tosyl-protected serine hydroxyl group and Z-protected amino group make it a

valuable building block for introducing serine into peptide chains, particularly in solid-phase

peptide synthesis (SPPS) employing the Fmoc/tBu strategy.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Z-Ser(Tos)-OMe is essential for

its proper handling and use in experimental settings.
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Property Value References

Chemical Formula C₁₉H₂₁NO₇S [1]

Molecular Weight 407.44 g/mol [1]

CAS Number 1492-52-0 [1][2]

Appearance White to off-white powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane (DCM), Ethyl

Acetate, Dimethyl sulfoxide

(DMSO), Acetone.

[1]

Storage Temperature 2-8°C, sealed in a dry place. [1]

Solution Preparation Protocols
Accurate preparation of Z-Ser(Tos)-OMe solutions is critical for successful peptide coupling

reactions. The following protocols provide guidance for preparing solutions for use in solid-

phase peptide synthesis.

Stock Solution Preparation (e.g., 0.5 M in DMF)
Materials:

Z-Ser(Tos)-OMe powder

Anhydrous N,N-Dimethylformamide (DMF), peptide synthesis grade

Vortex mixer

Calibrated scale

Appropriate volumetric flask

Procedure:
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Calculation: Determine the required mass of Z-Ser(Tos)-OMe. For example, to prepare 10

mL of a 0.5 M solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.5 mol/L x 0.010 L x 407.44 g/mol = 2.0372 g

Weighing: Accurately weigh 2.0372 g of Z-Ser(Tos)-OMe powder in a clean, dry weighing

boat.

Dissolution: Transfer the powder to a 10 mL volumetric flask. Add approximately 7-8 mL of

anhydrous DMF.

Mixing: Vortex the solution until the Z-Ser(Tos)-OMe is completely dissolved. Gentle

warming in a water bath (not exceeding 30°C) may be applied if dissolution is slow.

Final Volume Adjustment: Once fully dissolved and at room temperature, carefully add

anhydrous DMF to the 10 mL mark.

Storage: Store the stock solution at 2-8°C in a tightly sealed container, protected from

moisture and light. For long-term storage, aliquoting and freezing at -20°C is recommended

to avoid repeated freeze-thaw cycles.

Preparation of Coupling Solution for SPPS
Materials:

Z-Ser(Tos)-OMe stock solution (e.g., 0.5 M in DMF)

Coupling reagent (e.g., HBTU, HATU)

Base (e.g., N,N-Diisopropylethylamine - DIPEA)

Anhydrous DMF

Procedure:

This protocol is a general guideline for a standard coupling reaction on a 0.1 mmol scale resin.
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Amino Acid Solution: In a suitable reaction vessel, mix the following:

Z-Ser(Tos)-OMe stock solution (0.5 M): 1.0 mL (0.5 mmol, 5 equivalents)

Coupling reagent (e.g., HBTU, 0.5 M in DMF): 0.9 mL (0.45 mmol, 4.5 equivalents)

Activation: Add DIPEA (2.0 M in NMP or neat): 0.5 mL (1.0 mmol, 10 equivalents) to the

amino acid/coupling reagent mixture.

Incubation: Allow the mixture to pre-activate for 1-2 minutes at room temperature before

adding to the deprotected resin.

Experimental Workflow and Methodologies
The primary application of Z-Ser(Tos)-OMe is in the stepwise elongation of a peptide chain

during solid-phase peptide synthesis.
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Figure 1. General workflow for Solid-Phase Peptide Synthesis (SPPS) incorporating Z-
Ser(Tos)-OMe.

Protocol for a Single Coupling Cycle in SPPS
This protocol outlines the steps for incorporating a Z-Ser(Tos)-OMe residue into a growing

peptide chain on a solid support.

Resin Preparation: Start with a resin-bound peptide that has a free N-terminal amine.
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Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5-10 minutes

to remove the Fmoc protecting group from the N-terminus of the peptide chain. Repeat this

step once.

Washing: Thoroughly wash the resin with DMF to remove residual piperidine and by-

products.

Coupling: Add the pre-activated Z-Ser(Tos)-OMe solution (prepared as described above) to

the resin. Agitate the mixture at room temperature for 1-2 hours.

Monitoring: Perform a ninhydrin (Kaiser) test to monitor the completion of the coupling

reaction. A negative result (yellow beads) indicates a complete reaction.

Washing: Wash the resin with DMF to remove excess reagents and by-products. The resin is

now ready for the next deprotection and coupling cycle.

Handling and Safety Instructions
Z-Ser(Tos)-OMe, like many laboratory chemicals, requires careful handling to ensure

personnel safety. While a specific, comprehensive Safety Data Sheet (SDS) for Z-Ser(Tos)-
OMe is not readily available, general precautions for handling similar chemical compounds

should be strictly followed.

Personal Protective Equipment (PPE)
PPE Specification

Gloves Chemical-resistant gloves (e.g., nitrile).[3]

Eye Protection
Safety glasses with side shields or chemical

splash goggles.[3]

Lab Coat Standard laboratory coat.

Respiratory Protection

Not typically required when handling small

quantities in a well-ventilated area. Use a

NIOSH-approved respirator if dusts are

generated or if working in a poorly ventilated

space.
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Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid inhalation of dust.[3]

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the laboratory.[4]

First Aid Measures
In case of skin contact: Immediately wash with plenty of soap and water.[4]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[4]

If inhaled: Move the person to fresh air.[4]

If swallowed: Rinse mouth with water. Do NOT induce vomiting.[4]

In all cases of exposure, seek medical attention if symptoms persist.[4]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3]

Keep away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.[3]
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Figure 2. Key handling precautions for Z-Ser(Tos)-OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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